Cas no 175137-49-2 (5-Chloro-4-methoxythiophene-3-carbonyl Chloride)

5-Chloro-4-methoxythiophene-3-carbonyl Chloride structure
175137-49-2 structure
Product Name:5-Chloro-4-methoxythiophene-3-carbonyl Chloride
CAS No:175137-49-2
MF:C6H4Cl2O2S
MW:211.065758705139
MDL:MFCD00068000
CID:135256
PubChem ID:2778384
Update Time:2025-04-19

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonylchloride, 5-chloro-4-methoxy-
    • 5-Chloro-4-methoxy-thiophene-3-carbonyl chloride
    • 5-Chloro-4-methoxythiophene-3-carbonyl chloride
    • 5-Chloro-4-methoxythiophene-3-carbonyl-chloride
    • 5-CHLORO-4-METHOXYTHIOPHENE-3-CARBONYLCH
    • 2-Chloro-3-methoxythiophene-4-carbonyl chloride
    • 3-Thiophenecarbonyl chloride, 5-chloro-4-methoxy- (9CI)
    • 5-chloro-4-methoxythiophene-3-carbonyl chloride, AldrichCPR
    • 3-Thiophenecarbonyl chloride, 5-chloro-4-methoxy-
    • 5-CHLORO-4-METHOXYTHIOPHENE-3-CARBONYLCHLORIDE
    • AS-5795
    • 175137-49-2
    • MFCD00068000
    • A811794
    • 5-chloro-4-methoxy-3-thiophenecarbonyl chloride
    • FT-0620298
    • AKOS015897614
    • DTXSID60380895
    • SCHEMBL3060301
    • 5-Chloro-4-methoxythiophene-3-carbonyl Chloride
    • MDL: MFCD00068000
    • Inchi: 1S/C6H4Cl2O2S/c1-10-4-3(5(7)9)2-11-6(4)8/h2H,1H3
    • InChI Key: ZLLVFNBZGFSCKR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(=O)Cl)=CS1)OC

Computed Properties

  • Exact Mass: 209.93100
  • Monoisotopic Mass: 209.9309059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Melting Point: 66 °C
  • PSA: 54.54000
  • LogP: 2.78910

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • Hazardous Material Identification: Xi C
  • Risk Phrases:R34

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-methoxythiophene-3-carbonyl Chloride Pricemore >>

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